Cas no 2821816-19-5 (N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide)

• Product Name: N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• CAS No: 2821816-19-5
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 6447455
• PubChem ID: 569964
• Update Time: 2025-09-27

N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• (E)-N'-(2-oxoindolin-3-ylidene)benzohydrazide
• N'-(2-oxoindol-3-yl)benzohydrazide
• CS-0367702
• Maybridge1_006676
• HMS560H10
• AE-641/03315063
• BENZOIC (2-OXO-3-INDOLINYLIDENE)HYDRAZIDE
• 2,3-Indolinedione 3-benzoylhydrazone
• 55711-62-1
• AB00666842-01
• 2-oxo-2,3-dihydro-1H-indole-3-carbaldehyde benzoylhydrazone
• N-[(2-hydroxy-1H-indol-3-yl)imino]benzamide
• 2821816-19-5
• Isatin 3-benzoylhydrazone
• Z49565791
• F0028-0011
• N'-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]benzohydrazide
• N'-(2-Oxoindolin-3-ylidene)benzohydrazide
• 875314-59-3
• AKOS000623357
• UDESYCAVTRAXFY-UHFFFAOYSA-N
• AKOS030746856
• AKOS001580904
• N'-[(3Z)-2-Oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide #
• N'-[(3Z)-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YLIDENE]BENZOHYDRAZIDE
• AKOS002313713
• N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
• DTXSID501165571
• BENZOIC ACID, (2Z)-(1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)HYDRAZIDE

• Inchi： 1S/C15H11N3O2/c19-14(10-6-2-1-3-7-10)18-17-13-11-8-4-5-9-12(11)16-15(13)20/h1-9,16,20H/b18-17+
• InChI Key： CGIXLJUTDQIFLF-ISLYRVAYSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1)/N=N/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.085126602g/mol
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.8Ų

Additional information on N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide

Comprehensive Analysis of N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide (CAS No. 2821816-19-5): Structure, Applications, and Research Insights

N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide (CAS No. 2821816-19-5) is a synthetic organic compound featuring a unique indole-hydrazide hybrid scaffold. This molecule has garnered significant attention in pharmaceutical and materials science research due to its versatile pharmacophore structure, which combines the 2-oxindole core with a benzohydrazide moiety. The E-configuration at the 3-position of the indole ring is critical for its biological activity and molecular interactions.

Recent studies highlight the compound's potential as a kinase inhibitor, particularly in modulating cell signaling pathways associated with inflammation and proliferation. Researchers are actively exploring its structure-activity relationship (SAR) to optimize selectivity for targets like JAK-STAT and MAPK pathways. The electron-rich π-conjugated system also makes it a candidate for organic electronics, with preliminary data suggesting applications in OLED materials.

From a synthetic chemistry perspective, the compound's Schiff base formation between the indole-3-one and benzohydrazide groups enables diverse post-modification strategies. This characteristic aligns with current trends in fragment-based drug design (FBDD), where such flexible scaffolds are prized for library diversification. Analytical techniques like HPLC-MS and X-ray crystallography confirm its stability in physiological conditions, addressing common queries about compound degradation in biochemical assays.

Environmental and ADMETox profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicology) indicates moderate solubility in DMSO/PBS buffers, a frequent concern for researchers troubleshooting assay interference. The compound's logP value (~2.8) suggests balanced hydrophilicity/lipophilicity, making it suitable for both in vitro and ex vivo studies. These properties have spurred investigations into its blood-brain barrier permeability for potential CNS applications.

Industrial interest focuses on scalable synthesis via microwave-assisted condensation, reducing reaction times from hours to minutes – a hot topic in green chemistry optimization. Patent literature reveals proprietary methods to enhance yield (>75%) while minimizing toxic byproducts, addressing sustainability demands in fine chemical production. The compound's melting point (218-220°C) and thermal stability further support its manufacturability.

Emerging applications in bioimaging probes leverage its intrinsic fluorescence properties (λ_em ≈ 450 nm). This dual functionality as both therapeutic and diagnostic agent positions it within the theranostics paradigm, a rapidly growing field in precision medicine. Computational modeling predicts strong protein binding affinity (ΔG ≈ -9.2 kcal/mol) to serum albumin, crucial for understanding its pharmacokinetic behavior.

Quality control protocols emphasize HPLC purity thresholds (>98%) and residual solvent compliance with ICH guidelines, reflecting regulatory priorities in preclinical development. Reference standards are increasingly available through chemical catalog providers, facilitating reproducibility across labs studying small molecule modulators. The compound's crystal polymorphism has also become a case study in pharmaceutical solid-state chemistry.

Future research directions may explore its metal chelation capacity through the hydrazide group, potentially yielding anticancer metallodrugs. The indole nucleus's redox activity further suggests utility in antioxidant formulations. As synthetic methodologies advance, derivatives with enhanced bioavailability are expected to drive innovation in targeted drug delivery systems.